butyl [(3-methyl-6-oxo-7,8,9,10-tetrahydro-6H-benzo[c]chromen-1-yl)oxy]acetate

• Molecular Formula: C20H24O5
• Molecular Weight: 344.4 g/mol
• IUPAC Name: butyl 2-[(3-methyl-6-oxo-7,8,9,10-tetrahydrobenzo[c]chromen-1-yl)oxy]acetate
• InChI: InChI=1S/C20H24O5/c1-3-4-9-23-18(21)12-24-16-10-13(2)11-17-19(16)14-7-5-6-8-15(14)20(22)25-17/h10-11H,3-9,12H2,1-2H3
• InChI Key: SRNDMBHHIZGNIW-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)COC1=CC(=CC2=C1C3=C(CCCC3)C(=O)O2)C

Description

BUTYL 2-({3-METHYL-6-OXO-6H,7H,8H,9H,10H-CYCLOHEXA[C]CHROMEN-1-YL}OXY)ACETATE is a complex organic compound with a unique structure that includes a chromen ring system

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of BUTYL 2-({3-METHYL-6-OXO-6H,7H,8H,9H,10H-CYCLOHEXA[C]CHROMEN-1-YL}OXY)ACETATE typically involves the esterification of 2-({3-METHYL-6-OXO-6H,7H,8H,9H,10H-CYCLOHEXA[C]CHROMEN-1-YL}OXY)ACETIC ACID with butanol. This reaction is usually catalyzed by an acid such as sulfuric acid or p-toluenesulfonic acid under reflux conditions .

Industrial Production Methods: In an industrial setting, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems for the addition of reagents and control of reaction conditions can enhance the efficiency of the process.

Chemical Reactions Analysis

Types of Reactions: BUTYL 2-({3-METHYL-6-OXO-6H,7